Cas no 1807191-91-8 (Ethyl 2-cyano-3-fluoro-4-iodophenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-4-iodophenylacetate
• CAS No: 1807191-91-8
• MF: C₁₁H₉FINO₂
• MW: 333.097538709641
• CID: 4796653
• Update Time: 2023-08-17

Ethyl 2-cyano-3-fluoro-4-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-4-iodophenylacetate

• Inchi： 1S/C11H9FINO2/c1-2-16-10(15)5-7-3-4-9(13)11(12)8(7)6-14/h3-4H,2,5H2,1H3
• InChI Key： KQYWTEIRGQJKOR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C#N)C=1F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1